Cas no 5345-68-6 (Acetamide,2-bromo-N-decyl-)

• Product Name: Acetamide,2-bromo-N-decyl-
• CAS No: 5345-68-6
• MF: C₁₂H₂₄BrNO
• MW: 278.229063034058
• CID: 370747
• PubChem ID: 24885126
• Update Time: 2025-10-28

Acetamide,2-bromo-N-decyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-bromo-N-decyl-
• 2-BROMO-N-DECYLACETAMIDE
• 2-Bromo-N-decyl-acetamide
• AC1L3SU9
• AC1Q27HU
• ACMC-1AQ6M
• Brom-essigsaeure-decylamid
• bromo-acetic acid decylamide
• N-Bromoacetyl-n-decylamine
• N-Decyl-bromacetamid
• NSC1721
• DTXSID20201618
• UNII-TJF96MTZ7R
• AKOS017553366
• Acetamide, 2-bromo-N-decyl-
• 5345-68-6
• NSC 1721
• Bromacetamide, N-decyl-
• RZTGBAJAVREPOB-UHFFFAOYSA-N
• NSC-1721
• 2-Bromo-N-decyl-acetamide, 97% (GC)
• TJF96MTZ7R
• SCHEMBL5331194

• MDL： MFCD09750444
• Inchi： 1S/C12H24BrNO/c1-2-3-4-5-6-7-8-9-10-14-12(15)11-13/h2-11H2,1H3,(H,14,15)
• InChI Key： RZTGBAJAVREPOB-UHFFFAOYSA-N
• SMILES： BrCC(NCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 277.10422
• Monoisotopic Mass: 277.10413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 41-45 °C
• PSA: 29.1

Acetamide,2-bromo-N-decyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Acetamide,2-bromo-N-decyl-

Comprehensive Analysis of Acetamide,2-bromo-N-decyl- (CAS No. 5345-68-6): Properties, Applications, and Industry Trends

Acetamide,2-bromo-N-decyl- (CAS No. 5345-68-6) is a specialized organic compound belonging to the N-alkyl acetamide family. This brominated derivative has garnered attention in recent years due to its unique molecular structure, characterized by a 10-carbon decyl chain and a bromo substituent at the alpha position. The compound's amphiphilic nature makes it particularly valuable in formulations requiring both hydrophobic and hydrophilic interactions.

Recent studies highlight the growing demand for halogenated acetamides in advanced material science. Researchers are exploring Acetamide,2-bromo-N-decyl- as a potential phase-transfer catalyst in polymer synthesis, where its ability to facilitate interfacial reactions could revolutionize production efficiency. The compound's thermal stability (decomposition point >200°C) and moderate solubility in organic solvents like DMSO and chloroform make it suitable for high-temperature applications.

In the pharmaceutical sector, structural analogs of 2-bromo-N-decyl acetamide are being investigated for their bioactive properties. While this specific compound isn't currently used in drug formulations, its molecular framework serves as a valuable chemical building block for developing novel therapeutic agents. The bromine atom provides an excellent handle for further functionalization through cross-coupling reactions.

Environmental considerations surrounding brominated compounds have led to significant advancements in the green chemistry applications of Acetamide,2-bromo-N-decyl-. Modern synthesis protocols now emphasize atom economy and reduced waste generation. Industry leaders are particularly interested in its potential as a biodegradable surfactant alternative, with preliminary biodegradation studies showing promising results under aerobic conditions.

The compound's spectroscopic fingerprints make it identifiable through standard analytical techniques. NMR spectroscopy reveals characteristic peaks at δ 3.8-4.2 ppm (CH₂-Br) and δ 2.0-2.2 ppm (COCH₃), while mass spectrometry typically shows a molecular ion cluster around m/z 305-307 due to bromine isotope patterns. These properties facilitate quality control in industrial production.

Emerging applications in nanotechnology have sparked new interest in CAS 5345-68-6. Its ability to self-assemble into molecular monolayers on metal surfaces makes it a candidate for creating anti-corrosion coatings. Recent patents describe formulations where the compound acts as a surface modifier for quantum dots, enhancing their dispersion stability in non-polar media.

From a commercial perspective, the global market for N-decyl acetamide derivatives is projected to grow at 6.8% CAGR through 2030, driven by demand from the personal care industry. While not yet widely adopted, 2-bromo-N-decyl acetamide shows potential as a viscosity modifier in cosmetic emulsions, with studies indicating improved texture stability in cream formulations.

Safety assessments of Acetamide,2-bromo-N-decyl- follow standard OECD guidelines. The compound demonstrates low acute toxicity in rodent models (LD₅₀ >2000 mg/kg), though proper laboratory handling protocols should always be observed. Storage recommendations include protection from light in amber glass containers at temperatures below 30°C to prevent thermal degradation.

Future research directions may explore the compound's electrochemical properties, particularly its potential as an electrolyte additive for lithium-ion batteries. Preliminary data suggests that the bromine moiety could help stabilize electrode interfaces, addressing common challenges in energy storage systems.

For researchers sourcing 5345-68-6, purity specifications typically range from 95-98% for standard applications, with HPLC-grade (>99%) available for analytical purposes. Leading manufacturers are now offering custom synthesis services to produce derivatives with modified alkyl chain lengths or alternative halogen substitutions.